Cas no 2098122-53-1 (6-(6-Chloro-2-cyclopropylpyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane)

• Product Name: 6-(6-Chloro-2-cyclopropylpyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane
• CAS No: 2098122-53-1
• MF: C₁₂H₁₄ClN₃O
• MW: 251.712061405182
• CID: 5729015
• PubChem ID: 121201245
• Update Time: 2025-07-02

6-(6-Chloro-2-cyclopropylpyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane Chemical and Physical Properties

Names and Identifiers

• 2098122-53-1
• 6-(6-chloro-2-cyclopropylpyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane
• F1907-4793
• AKOS026709244
• 3-Oxa-6-azabicyclo[3.1.1]heptane, 6-(6-chloro-2-cyclopropyl-4-pyrimidinyl)-
• 6-(6-Chloro-2-cyclopropylpyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane

• Inchi： 1S/C12H14ClN3O/c13-10-4-11(15-12(14-10)7-1-2-7)16-8-3-9(16)6-17-5-8/h4,7-9H,1-3,5-6H2
• InChI Key： LWJWOENKGXHGLX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C2CC2)=N1)N1C2COCC1C2

Computed Properties

• Exact Mass: 251.0825398g/mol
• Monoisotopic Mass: 251.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.414±0.06 g/cm3(Predicted)
• Boiling Point: 422.6±45.0 °C(Predicted)
• pka: 3.59±0.39(Predicted)

Additional information on 6-(6-Chloro-2-cyclopropylpyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane

Introduction to 6-(6-Chloro-2-cyclopropylpyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane (CAS No. 2098122-53-1)

6-(6-Chloro-2-cyclopropylpyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane, identified by its CAS number 2098122-53-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a sophisticated fusion of heterocyclic scaffolds and bicyclic structures, which has garnered attention due to its potential pharmacological properties and structural novelty. The compound’s architecture, featuring a pyrimidine core linked to a bicyclo[3.1.1]heptane ring system with an incorporated oxa and aza functional groups, positions it as a candidate for further exploration in drug discovery initiatives.

The structural complexity of 6-(6-Chloro-2-cyclopropylpyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane makes it a promising candidate for modulating biological pathways that are relevant to various therapeutic areas. The presence of the chloro-substituted pyrimidine moiety is particularly noteworthy, as pyrimidine derivatives are widely recognized for their role in nucleoside analogs and kinase inhibitors. In contrast, the bicyclo[3.1.1]heptane framework introduces rigidity and conformational constraints that can influence binding affinity and selectivity in protein targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. The integration of machine learning algorithms has further enhanced the ability to identify potential drug-like properties, including solubility, metabolic stability, and pharmacokinetic profiles. These computational tools have been instrumental in prioritizing candidates like 6-(6-Chloro-2-cyclopropylpyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane for experimental validation.

In the realm of medicinal chemistry, the development of novel heterocyclic compounds often involves strategic modifications to optimize bioactivity. The pyrimidine ring in this compound serves as a versatile pharmacophore, capable of interacting with biological receptors through hydrogen bonding, hydrophobic interactions, or even π-stacking effects. The chlorine substituent at the 6-position enhances electrophilicity, making it susceptible to nucleophilic attack or further functionalization, which could be exploited in derivatization efforts.

The bicyclo[3.1.1]heptane scaffold is another critical feature that contributes to the compound’s unique profile. This bicyclic system provides a rigid three-dimensional structure that can mimic natural product motifs or improve ligand efficiency by constraining conformational flexibility. Such structural elements are often employed in designing small-molecule inhibitors targeting enzymes with specific active sites.

Current research trends indicate a growing interest in multitargeted ligands that can modulate multiple proteins involved in a disease pathway simultaneously. The structural features of 6-(6-Chloro-2-cyclopropylpyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane suggest its potential as a scaffold for developing such dual or polypharmacological agents. For instance, the combination of a pyrimidine moiety with an azabicyclic system could enable interactions with both kinase enzymes and transcription factors.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The construction of the bicyclo[3.1.1]heptane ring system requires careful consideration of reaction pathways to ensure high yield and enantiopurity if stereochemical control is necessary. Additionally, introducing the oxa and aza functionalities demands precise synthetic strategies to maintain regioselectivity and avoid unwanted side reactions.

From a biological perspective, the potential applications of 6-(6-Chloro-2-cyclopropylpyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane are broad-ranging. Studies have begun to explore its interactions with enzymes such as kinases and phosphodiesterases, which are implicated in cancer signaling pathways, inflammation, and neurodegenerative diseases. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) therapies.

The integration of structure-based drug design principles has been particularly effective in optimizing compounds like this one for therapeutic use. High-resolution crystal structures of protein targets complexed with similar scaffolds have provided critical insights into how modifications at specific positions can enhance binding affinity or alter selectivity profiles.

As computational methods continue to evolve, virtual screening techniques are becoming increasingly sophisticated in identifying promising hits from large chemical libraries before experimental synthesis is undertaken. This approach has significantly reduced the time and resources required for hit-to-leader optimization cycles.

The future prospects for 6-(6-Chloro-2-cyclopropylpyrimidin-4-yll)-3-oxa--bicyclo[31.heptane (CAS No., 20981225--53--51 include exploring its derivatives through combinatorial chemistry or biocatalysis to expand its pharmacological spectrum further.. Additionally.. collaboration between academia.. industry.. an regulatory agencies will be crucial.. ensuring that promising candidates like this one progress efficiently through preclinical testing towards clinical trials where appropriate..